Cas no 392244-78-9 (N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide)

• Product Name: N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide
• CAS No: 392244-78-9
• MF: C₁₄H₁₅Cl₂N₃OS
• MW: 344.259399652481
• CID: 6305331
• PubChem ID: 4078900
• Update Time: 2025-11-02

N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide
• F0326-1168
• 392244-78-9
• N-(5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl)-2-ethylbutanamide
• AKOS024575647
• N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide
• Oprea1_329915
• AB00667483-01

• Inchi： 1S/C14H15Cl2N3OS/c1-3-8(4-2)12(20)17-14-19-18-13(21-14)10-6-5-9(15)7-11(10)16/h5-8H,3-4H2,1-2H3,(H,17,19,20)
• InChI Key： YWFNEXNOVUZAHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NN=C(NC(C(CC)CC)=O)S1)Cl

Computed Properties

• Exact Mass: 343.0312887g/mol
• Monoisotopic Mass: 343.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide

Comprehensive Guide to N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide (CAS No. 392244-78-9)

N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide (CAS No. 392244-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiadiazole and dichlorophenyl moieties, exhibits promising biological activities, making it a subject of interest for scientists and industry professionals alike. In this article, we delve into its chemical properties, applications, and the latest advancements in its research.

The molecular structure of N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide features a 1,3,4-thiadiazole ring linked to a 2,4-dichlorophenyl group and an ethylbutanamide side chain. This configuration contributes to its stability and reactivity, which are critical for its potential applications. Researchers have explored its role as a precursor in synthesizing novel compounds with antimicrobial, antifungal, and anti-inflammatory properties, aligning with the growing demand for new therapeutic agents.

One of the most searched questions about N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide is its mechanism of action in biological systems. Studies suggest that the thiadiazole ring interacts with specific enzymes or receptors, inhibiting pathways associated with microbial growth or inflammation. This mechanism has sparked interest in its potential use in drug development, particularly for resistant strains of bacteria and fungi.

In the agrochemical sector, N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide has been investigated for its pesticidal properties. The dichlorophenyl group enhances its ability to disrupt pest metabolism, offering a sustainable alternative to conventional pesticides. With the increasing focus on eco-friendly agricultural solutions, this compound could play a pivotal role in future crop protection strategies.

The synthesis of N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these reactions for higher yields and purity remains a key challenge for researchers. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to reduce environmental impact during production.

Market trends indicate a rising demand for N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide, driven by its versatility in pharmaceutical and agrochemical applications. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial clients. Its CAS No. 392244-78-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers and industry professionals, understanding the safety and handling of N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide is essential. While it is not classified as a hazardous material, standard laboratory precautions should be followed during its use. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, ensuring safe practices in all applications.

In conclusion, N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-ethylbutanamide (CAS No. 392244-78-9) represents a compelling area of research with broad potential in medicine and agriculture. Its unique chemical structure and biological activity make it a valuable candidate for future innovations. As scientific interest grows, staying updated on the latest studies and market developments will be crucial for leveraging its full potential.